Cas no 850589-42-3 (3-Chloro-4-(N-benzylcarbamoyl)phenylboronic acid)

• Product Name: 3-Chloro-4-(N-benzylcarbamoyl)phenylboronic acid
• CAS No: 850589-42-3
• MF: C₁₄H₁₃BClNO₃
• MW: 289.521922826767
• MDL: MFCD07363769
• CID: 719758
• PubChem ID: 44119643
• Update Time: 2025-04-19

3-Chloro-4-(N-benzylcarbamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Benzylcarbamoyl)-3-chlorophenyl)boronic acid
• 3-Chloro-4-(benzylcarbamoyl)benzeneboronic acid
• [4-(benzylcarbamoyl)-3-chlorophenyl]boronic acid
• 3-Chloro-4-(N-benzylcarbamoyl)phenylboronic acid
• 4-(N-Benzylcarbamoyl)-3-chlorobenzeneboronic acid
• Boronic acid,B-[3-chloro-4-[[(phenylmethyl)amino]carbonyl]phenyl]-
• OR5775
• AB30730
• 850589-42-3
• CS-0174404
• (4-(Benzylcarbamoyl)-3-chlorophenyl)boronicacid
• DTXSID10657347
• AKOS015848936
• 4-(benzylcarbamoyl)-3-chlorophenylboronic acid
• BS-25895
• E87776
• MFCD07363769

• MDL： MFCD07363769
• Inchi： 1S/C14H13BClNO3/c16-13-8-11(15(19)20)6-7-12(13)14(18)17-9-10-4-2-1-3-5-10/h1-8,19-20H,9H2,(H,17,18)
• InChI Key： KPMFJSKLOSUPQR-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=CC=1C(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 289.06800
• Monoisotopic Mass: 289.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.34
• Melting Point: 126-128
• Refractive Index: 1.621
• PSA: 69.56000
• LogP: 1.34070

3-Chloro-4-(N-benzylcarbamoyl)phenylboronic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：